Cas no 104514-97-8 (Thieno[2,3-b]pyridin-4(7H)-one, 5-bromo-7-methyl-)

• Product Name: Thieno[2,3-b]pyridin-4(7H)-one, 5-bromo-7-methyl-
• CAS No: 104514-97-8
• MF: C₈H₆BrNOS
• MW: 244.10833978653
• CID: 1148231
• Update Time: 2024-07-27

Thieno[2,3-b]pyridin-4(7H)-one, 5-bromo-7-methyl- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]pyridin-4(7H)-one, 5-bromo-7-methyl-

• Inchi： 1S/C8H6BrNOS/c1-10-4-6(9)7(11)5-2-3-12-8(5)10/h2-4H,1H3
• InChI Key： XYHFUZLDKXNHMV-UHFFFAOYSA-N
• SMILES： C12SC=CC=1C(=O)C(Br)=CN2C

Computed Properties

• Exact Mass: 242.93538

Experimental Properties

• Density: 1.756±0.06 g/cm3(Predicted)
• Boiling Point: 294.0±40.0 °C(Predicted)
• PSA: 20.31
• pka: -2.44±0.40(Predicted)